2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine

• CAS No.: 2298215-34-4
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-(2,2,6,6-tetramethyloxan-4-yl)ethanamine
• InChI: InChI=1S/C11H23NO/c1-10(2)7-9(5-6-12)8-11(3,4)13-10/h9H,5-8,12H2,1-4H3
• InChI Key: OFRQBDMBQHPJHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(O1)(C)C)CCN)C

Description

Molecular Formula: C₁₄H₂₆N₂O₂ Molecular Weight: 254.38 g/mol CAS Number: 1824247-34-8 Structural Features: This compound consists of a 2,2,6,6-tetramethyl-substituted oxane (tetrahydropyran) ring with an ethylamine (-CH₂CH₂NH₂) group at the 4-position of the oxane core. It is cataloged as a specialty building block in organic synthesis, particularly for pharmaceutical and materials science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine typically involves the reaction of 2,2,6,6-tetramethyloxan with ethanamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve continuous-flow synthesis techniques, which offer advantages such as improved reaction control, higher efficiency, and scalability. The use of advanced reactors and catalysts can further enhance the production process, making it suitable for large-scale manufacturing .

Chemical Reactions Analysis

Types of Reactions: 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The ethanamine group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Halogenating agents and nucleophiles are typically employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.

Industry: It is utilized in the production of specialty chemicals and materials, such as polymers and stabilizers.

Mechanism of Action

The mechanism of action of 2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

2-(2-Methyloxan-4-yl)ethan-1-amine

• Molecular Formula: C₈H₁₇NO
• Molecular Weight : 143.23 g/mol
• CAS : 1343285-63-1
• Key Differences :
  • Substitution: A single methyl group replaces the tetramethyl groups on the oxane ring.
  • Physical State: Liquid (vs. solid or semi-solid for the tetramethyl variant).
  • Reactivity: Reduced steric hindrance may enhance nucleophilic activity compared to the tetramethyl analog.
• Applications : Used in pharmaceutical intermediates; liquid form simplifies handling in solution-phase reactions .

1-(2,2,6,6-Tetramethyloxan-4-yl)methanamine Hydrochloride

• Molecular Formula: C₁₀H₂₂ClNO (estimated)
• Structural Features : Shorter ethyl chain (methanamine vs. ethanamine) and hydrochloride salt form.
• Key Differences :
  • Chain Length: Methanamine (-CH₂NH₂) reduces spatial flexibility compared to ethanamine.
  • Solubility: Hydrochloride salt enhances water solubility, favoring acid-catalyzed reactions.
• Applications : Likely employed in peptide coupling or as a ligand in coordination chemistry .

2,2,6,6-Tetramethylpiperidin-4-yl Derivatives

• Example Compound : 2-(2,2,6,6-Tetramethylpiperidin-4-yl)propane-1,3-diamine (TMP-PDA)
  • Molecular Formula : C₁₄H₂₉N₃
  • Key Differences :
• Ring Heteroatom: Piperidine (nitrogen-containing) vs. oxane (oxygen-containing).
• Basicity: Piperidine derivatives are more basic due to the amine nitrogen, enabling use in epoxy resin hardening (e.g., TMP-PDA in ).
  • Applications : Epoxy hardeners, corrosion inhibitors, and stabilizers in polymers .

(2,2,6,6-Tetramethyloxan-4-yl)methanol

• Molecular Formula : C₁₀H₂₀O₂
• Key Differences :
  • Functional Group: Hydroxyl (-OH) replaces the amine (-NH₂) group.
  • Reactivity: Alcohol functionality enables esterification or oxidation reactions, unlike the amine’s nucleophilic properties.
• Applications: Potential precursor for synthesizing esters or ethers in materials science .

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Group	Notable Applications
2-(2,2,6,6-Tetramethyloxan-4-yl)ethan-1-amine	C₁₄H₂₆N₂O₂	254.38	Tetramethyl oxane, ethyl	Amine (-NH₂)	Pharmaceutical intermediates
2-(2-Methyloxan-4-yl)ethan-1-amine	C₈H₁₇NO	143.23	Monomethyl oxane, ethyl	Amine (-NH₂)	Solution-phase synthesis
1-(2,2,6,6-Tetramethyloxan-4-yl)methanamine HCl	C₁₀H₂₂ClNO	~215.74	Tetramethyl oxane, methyl	Amine salt (-NH₃⁺Cl⁻)	Acidic reaction environments
2,2,6,6-Tetramethylpiperidin-4-yl derivatives	C₁₄H₂₉N₃	239.41	Tetramethyl piperidine	Diamine (-NH₂)	Epoxy resin hardening
(2,2,6,6-Tetramethyloxan-4-yl)methanol	C₁₀H₂₀O₂	172.27	Tetramethyl oxane, methyl	Alcohol (-OH)	Ester/ether synthesis

Key Comparative Insights

Electronic Properties : Oxygen in the oxane ring reduces basicity compared to nitrogen in piperidine derivatives, making the latter more suitable for acid-base catalysis .

Functional Group Versatility : The amine group in the target compound enables nucleophilic substitution and Schiff base formation, whereas alcohol or piperidine derivatives favor distinct reaction pathways (e.g., esterification or epoxy crosslinking) .